![molecular formula C18H18O6 B282027 2',3-Dihydroxy-4,4',6'-trimethoxychalcone CAS No. 38186-71-9](/img/structure/B282027.png)
2',3-Dihydroxy-4,4',6'-trimethoxychalcone
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Overview
Description
2',3-Dihydroxy-4,4',6'-trimethoxychalcone is a natural product found in Merrillia caloxylon with data available.
Scientific Research Applications
Anticancer Potential : A study by Masawang et al. (2014) on a similar compound, 2',4'-dihydroxy-3,4,5-trimethoxychalcone, demonstrated its anticancer potential. The compound induced aberrant spindles in MCF-7 breast cancer cells, causing a prolonged mitotic arrest followed by cell death, indicating potential antitumor activity Masawang et al., 2014.
Antimicrobial Effects : Research by Costa et al. (2016) found that 2'-hydroxy-4,4',6'-trimethoxychalcone, isolated from Piper hispidum, exhibited antimicrobial activity against various bacteria and yeasts. The study highlighted the potential of this compound as a source of antimicrobial agents Costa et al., 2016.
Anti-Inflammatory and Anti-Cancer Properties : A 2009 study by Rao et al. investigated 3',4',5'-trimethoxychalcone analogues, finding several compounds with significant anti-proliferative actions against cancer cell lines and inhibitory effects on nitric oxide production, suggesting their use in anti-inflammatory and anti-cancer applications Rao et al., 2009.
Potential in Nonlinear Optical Response and Reactivity : Andrade-Filho et al. (2021) discussed the nonlinear optical response and reactivity of dihydrochalcones, including 2,3,4,4’-tetramethoxydihydrochalcone. The study provides insights into the material's electronic structure, suggesting applications in optoelectronics and photonics Andrade-Filho et al., 2021.
Antioxidant Activities : A study by Park et al. (2006) on chalcones showed that certain chalcones, including derivatives similar to 2',3-Dihydroxy-4,4',6'-trimethoxychalcone, have significant radical scavenging activity, indicating their potential as antioxidants Park et al., 2006.
Properties
CAS No. |
38186-71-9 |
---|---|
Molecular Formula |
C18H18O6 |
Molecular Weight |
330.3 g/mol |
IUPAC Name |
(E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-en-1-one |
InChI |
InChI=1S/C18H18O6/c1-22-12-9-15(21)18(17(10-12)24-3)13(19)6-4-11-5-7-16(23-2)14(20)8-11/h4-10,20-21H,1-3H3/b6-4+ |
InChI Key |
WMOWJHFPSNZXSK-GQCTYLIASA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C/C(=O)C2=C(C=C(C=C2OC)OC)O)O |
SMILES |
COC1=C(C=C(C=C1)C=CC(=O)C2=C(C=C(C=C2OC)OC)O)O |
Canonical SMILES |
COC1=C(C=C(C=C1)C=CC(=O)C2=C(C=C(C=C2OC)OC)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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